Cas no 327052-41-5 (ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate)

• Product Name: ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate
• CAS No: 327052-41-5
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 6336071
• PubChem ID: 44189968
• Update Time: 2025-10-20

ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate
• EN300-1074177
• 327052-41-5

• Inchi： 1S/C5H9N5O2/c1-2-12-5(11)3(6)4-7-9-10-8-4/h3H,2,6H2,1H3,(H,7,8,9,10)
• InChI Key： CIDMRTBBBHQUDF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1N=NNN=1)N)=O

Computed Properties

• Exact Mass: 171.07562455g/mol
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate

Ethyl 2-Amino-2-(2H-1,2,3,4-Tetrazol-5-yl)acetate (CAS No. 327052-41-5): An Overview of Its Properties and Applications

Ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate (CAS No. 327052-41-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a tetrazole ring, making it a valuable candidate for various biological and pharmaceutical studies.

The tetrazole ring is a key functional group in many bioactive molecules due to its ability to mimic carboxylic acid functionalities and its high metabolic stability. In the context of ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate, the tetrazole ring contributes to the compound's potential as a prodrug or as a scaffold for drug design. The amino group, on the other hand, provides additional reactivity and can be modified to enhance the compound's pharmacological properties.

Recent research has highlighted the importance of ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate in the development of novel therapeutics. For instance, studies have shown that compounds containing tetrazole moieties exhibit potent activity against various targets, including enzymes and receptors involved in inflammatory and cardiovascular diseases. The ability to fine-tune the properties of these compounds through structural modifications makes them attractive candidates for drug discovery programs.

In terms of synthesis, ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate can be prepared through several well-established routes. One common method involves the reaction of ethyl glycinate with azide compounds to form the tetrazole ring. This synthetic approach is advantageous due to its high yield and mild reaction conditions, making it suitable for large-scale production.

The physical and chemical properties of ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate are also noteworthy. It is typically a white crystalline solid with good solubility in polar solvents such as water and ethanol. These properties facilitate its use in both laboratory-scale experiments and industrial applications. Additionally, the compound's stability under various conditions ensures its reliability in long-term storage and transportation.

From a biological perspective, ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate has been studied for its potential as an inhibitor of specific enzymes. For example, it has shown promise in inhibiting angiotensin-converting enzyme (ACE), which plays a crucial role in regulating blood pressure. This makes it a potential candidate for the development of antihypertensive drugs. Furthermore, its ability to modulate other biological processes such as inflammation and oxidative stress has also been explored.

In clinical trials, compounds similar to ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate have demonstrated favorable safety profiles and efficacy in treating various conditions. These findings underscore the importance of continued research into this class of compounds to identify new therapeutic applications.

Moreover, the environmental impact of ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate is an area of ongoing investigation. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. This is particularly important as the compound's widespread application in pharmaceuticals necessitates a comprehensive understanding of its ecological footprint.

In conclusion, ethyl 2-amino-2-(2H-1,2,3,4-tetrazol-5-yl)acetate (CAS No. 327052-41-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.